Cas no 2227685-68-7 (rac-(1R,2R)-2-(3-methanesulfonylphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3-methanesulfonylphenyl)cyclopropylmethanamine
• CAS No: 2227685-68-7
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6601503
• PubChem ID: 165973657
• Update Time: 2025-11-01

rac-(1R,2R)-2-(3-methanesulfonylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-methanesulfonylphenyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(3-methanesulfonylphenyl)cyclopropyl]methanamine
• EN300-2005145
• 2227685-68-7

• Inchi： 1S/C11H15NO2S/c1-15(13,14)10-4-2-3-8(5-10)11-6-9(11)7-12/h2-5,9,11H,6-7,12H2,1H3/t9-,11-/m0/s1
• InChI Key： HNZHXZSJSHNXJL-ONGXEEELSA-N
• SMILES： S(C)(C1=CC=CC(=C1)[C@@H]1C[C@H]1CN)(=O)=O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Additional information on rac-(1R,2R)-2-(3-methanesulfonylphenyl)cyclopropylmethanamine

Comprehensive Overview of rac-(1R,2R)-2-(3-methanesulfonylphenyl)cyclopropylmethanamine (CAS No. 2227685-68-7)

The compound rac-(1R,2R)-2-(3-methanesulfonylphenyl)cyclopropylmethanamine, identified by its CAS number 2227685-68-7, is a chiral cyclopropane derivative with significant potential in medicinal chemistry and drug discovery. Its unique structural features, including the cyclopropylmethanamine core and methanesulfonylphenyl moiety, make it a subject of interest for researchers exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary scientific discussions.

One of the key reasons for the growing interest in rac-(1R,2R)-2-(3-methanesulfonylphenyl)cyclopropylmethanamine is its potential role in targeting central nervous system (CNS) disorders. The cyclopropyl ring is known to enhance metabolic stability and bioavailability, while the methanesulfonyl group can influence receptor binding affinity. Researchers are investigating its applicability in conditions such as neurodegenerative diseases and mood disorders, aligning with the current focus on mental health and brain-related research.

In the context of drug design, the stereochemistry of rac-(1R,2R)-2-(3-methanesulfonylphenyl)cyclopropylmethanamine plays a critical role. The (1R,2R) configuration may exhibit distinct pharmacological profiles compared to its enantiomers, a topic frequently searched by professionals in pharmaceutical development. This specificity is crucial for optimizing drug efficacy and minimizing side effects, which are hot topics in precision medicine.

The synthesis of CAS 2227685-68-7 involves advanced organic chemistry techniques, including asymmetric catalysis and chiral resolution. These methods are often queried in academic and industrial settings, reflecting the demand for efficient and scalable production of enantiomerically pure compounds. The compound's methanesulfonyl group also opens avenues for structure-activity relationship (SAR) studies, a common search term among medicinal chemists.

Beyond its pharmacological potential, rac-(1R,2R)-2-(3-methanesulfonylphenyl)cyclopropylmethanamine is a valuable tool in chemical biology. Its ability to modulate biological pathways makes it a candidate for probe development, a trending topic in target identification and mechanistic studies. This aligns with the increasing use of small molecules to unravel complex cellular processes.

In summary, rac-(1R,2R)-2-(3-methanesulfonylphenyl)cyclopropylmethanamine (CAS 2227685-68-7) represents a versatile compound with broad implications in drug discovery, neuroscience, and chemical biology. Its structural complexity and functional groups cater to the evolving needs of modern research, making it a subject of ongoing exploration and innovation.